Acamprosate-d6 Calcium Salt

Specification

• Molecular Formula: C5H4D6NO4S.C5H4D6NO4S.Ca
• Molecular Weight: 412.56

Introduction

Chemical Identity and Structure

Acamprosate-d6 Calcium Salt is a specialized form of acamprosate calcium where six hydrogen atoms have been replaced with deuterium atoms. This deuterated compound serves as a stable isotope-labeled internal standard for acamprosate. The compound possesses distinct structural and analytical properties while maintaining similar pharmacological characteristics to its non-deuterated counterpart.

The key chemical properties of Acamprosate-d6 Calcium Salt include:

Property	Value
CAS Number	1225580-91-5 (deuterated), 77337-73-6 (unlabeled)
Molecular Formula	C10H14D6CaN2O8S2
Molecular Weight	412.56 g/mol
Physical Appearance	White crystalline solid
Storage Conditions	2-8°C (similar to non-deuterated form)
Solubility	Water-soluble (>5mg/mL for non-deuterated form)
Melting Point	>300°C (for non-deuterated form)

The molecular structure features the calcium salt of N-acetylhomotaurinate with six hydrogen atoms replaced by deuterium. This strategic isotopic labeling provides distinct spectroscopic properties while preserving the chemical reactivity of the original compound.

Analytical Applications

Acamprosate-d6 Calcium Salt has significant value in analytical chemistry and pharmaceutical research:

Application	Description
Reference Standard	Serves as a fully characterized chemical compound used as a reference standard for API Acamprosate
Method Development	Utilized in analytical method development and validation processes
Quality Control	Employed in QC applications during synthesis and formulation stages of drug development
Pharmacokinetic Studies	Enables precise tracking of drug metabolism and distribution in biological systems
Mass Spectrometry	Provides distinct mass spectral properties for improved quantification accuracy

The deuterium labeling creates a mass difference that allows researchers to distinguish the internal standard from the analyte in mass spectrometry, while maintaining nearly identical chemical behavior. This makes it invaluable for developing accurate quantitative methods for acamprosate detection and measurement.

Comparative Analysis with Related Compounds

Acamprosate-d6 Calcium Salt can be compared with several structurally and functionally related compounds:

Compound	Structural Relationship	Functional Differences	Primary Applications
Acamprosate Calcium	Parent compound (non-deuterated)	Identical pharmacology, different mass spectrum	Treatment of alcohol dependence
Sodium N-acetylhomotaurinate	Different counter ion (Na+ vs Ca2+)	Demonstrated lack of efficacy in alcohol-related behaviors	Research purposes only
Calcium Salts (CaCl2, etc.)	Contains only the Ca2+ component	Simpler structure but similar effects in some models	Various medical and research uses
Other Deuterated Standards	Similar concept, different base structure	Compound-specific applications	Analytical chemistry and pharmacokinetics

Research has demonstrated that calcium salts alone can produce effects similar to acamprosate in preclinical models of alcohol consumption, reinforcing the hypothesis that calcium is critical to the compound's efficacy. This finding has profound implications for understanding both acamprosate and its deuterated analog.

Future Research Directions

The revelation that calcium may be the active component of acamprosate opens several important research directions:

• Further investigation into calcium's role in modulating alcohol consumption and dependence

• Development of new calcium-based therapeutics for addiction treatment

• Refinement of analytical methods using deuterated standards to better understand acamprosate pharmacokinetics

• Exploration of the historical calcium therapies for alcoholism mentioned in early literature

As analytical technologies continue to evolve, the importance of well-characterized deuterated standards like Acamprosate-d6 Calcium Salt is likely to increase, particularly in areas such as metabolomics and personalized medicine.